Cas no 1261866-93-6 (3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl)

• Product Name: 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261866-93-6
• MF: C₁₃H₈ClF₃O₂
• MW: 288.649633407593
• CID: 4790105
• Update Time: 2025-06-13

3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H8ClF3O2/c14-11-6-2-5-10(12(11)18)8-3-1-4-9(7-8)19-13(15,16)17/h1-7,18H
• InChI Key： RSUMBYXVCPJWNY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 5
• Topological Polar Surface Area: 29.5

Additional information on 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl

3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261866-93-6): A Comprehensive Overview

3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261866-93-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This biphenyl derivative, characterized by its specific functional groups, including a chloro group, a hydroxy group, and a trifluoromethoxy substituent, offers a range of potential applications in drug discovery and development.

The molecular structure of 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl is particularly noteworthy due to its ability to modulate various biological processes. The presence of the chloro and hydroxy groups provides the molecule with unique chemical properties, such as enhanced solubility and reactivity. Additionally, the trifluoromethoxy substituent introduces significant electronic effects, which can influence the compound's pharmacological activity and metabolic stability.

In recent years, there has been a growing interest in the use of biphenyl derivatives in the development of novel therapeutic agents. Research has shown that compounds with similar structural features to 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of biphenyl derivatives with hydroxy and trifluoromethoxy groups demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The pharmacological profile of 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl has also been explored in preclinical studies. In vitro assays have shown that this compound can effectively inhibit the activity of specific enzymes involved in inflammatory pathways. Furthermore, animal models have provided evidence of its efficacy in reducing inflammation and oxidative stress, suggesting its potential as a therapeutic agent for inflammatory diseases such as arthritis and multiple sclerosis.

Beyond its anti-inflammatory properties, 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl has shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. A recent study published in Cancer Research highlighted the ability of biphenyl derivatives with similar functional groups to selectively target cancer cells while sparing normal cells, making them attractive candidates for cancer therapy.

In addition to its biological activities, the chemical synthesis of 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl has been optimized to improve yield and purity. Various synthetic routes have been developed, including Suzuki coupling reactions and electrophilic aromatic substitution reactions. These methods have enabled researchers to produce high-quality samples for further investigation and potential clinical applications.

The safety profile of 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 3-Chloro-2-hydroxy-3'-(trifluoromethoxy)biphenyl (CAS No. 1261866-93-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive target for the development of novel therapeutic agents. Continued research and clinical trials will be essential to fully realize its potential in treating various diseases and conditions.